Cas no 69217-26-1 (2H-1-Benzopyran-2-one,7,8-dihydroxy-3-methoxy-(9CI))

• Product Name: 2H-1-Benzopyran-2-one,7,8-dihydroxy-3-methoxy-(9CI)
• CAS No: 69217-26-1
• MF: C₁₀H₈O₅
• MW: 208.169g/mol
• CID: 880069
• PubChem ID: 23272916
• Update Time: 2024-03-01

2H-1-Benzopyran-2-one,7,8-dihydroxy-3-methoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7,8-dihydroxy-3-methoxy-(9CI)

• Inchi： 1S/C10H8O5/c1-14-7-4-5-2-3-6(11)8(12)9(5)15-10(7)13/h2-4,11-12H,1H3
• InChI Key： PAZMHDIDDBCEEJ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC(O)=C2O)C=C1OC

Computed Properties

• Exact Mass: 208.037
• Monoisotopic Mass: 208.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7,8-dihydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7,8-dihydroxycoumarins